1. Home
  2. Product
  3. Reference Standards
  4. Acetoxy-Lysylpyridinoline
Acetoxy-Lysylpyridinoline Acetoxy-Lysylpyridinoline
Brand Name: Vulcanchem
CAS No.: 1321573-23-2
VCID: VC0051735
InChI: InChI=1S/C20H30N4O9/c1-10(25)33-12(3-5-15(22)19(29)30)8-24-7-11(2-4-14(21)18(27)28)13(17(26)9-24)6-16(23)20(31)32/h7,9,12,14-16H,2-6,8,21-23H2,1H3,(H3-,26,27,28,29,30,31,32)/t12-,14+,15+,16+/m1/s1
SMILES: CC(=O)OC(CCC(C(=O)O)N)C[N+]1=CC(=C(C(=C1)CCC(C(=O)O)N)CC(C(=O)[O-])N)O
Molecular Formula: C20H30N4O9
Molecular Weight: 470.479

Acetoxy-Lysylpyridinoline

CAS No.: 1321573-23-2

Reference Standards

VCID: VC0051735

Molecular Formula: C20H30N4O9

Molecular Weight: 470.479

Acetoxy-Lysylpyridinoline - 1321573-23-2

CAS No. 1321573-23-2
Product Name Acetoxy-Lysylpyridinoline
Molecular Formula C20H30N4O9
Molecular Weight 470.479
IUPAC Name (2S)-3-[1-[(2R,5S)-2-acetyloxy-5-amino-5-carboxypentyl]-3-[(3S)-3-amino-3-carboxypropyl]-5-hydroxypyridin-1-ium-4-yl]-2-aminopropanoate
Standard InChI InChI=1S/C20H30N4O9/c1-10(25)33-12(3-5-15(22)19(29)30)8-24-7-11(2-4-14(21)18(27)28)13(17(26)9-24)6-16(23)20(31)32/h7,9,12,14-16H,2-6,8,21-23H2,1H3,(H3-,26,27,28,29,30,31,32)/t12-,14+,15+,16+/m1/s1
Standard InChIKey FTKWIGZSPBRDLK-OEAJRASXSA-N
SMILES CC(=O)OC(CCC(C(=O)O)N)C[N+]1=CC(=C(C(=C1)CCC(C(=O)O)N)CC(C(=O)[O-])N)O
Synonyms (2S,5R)-5-Acetoxy-2-amino-6-(4-((S)-2-amino-2-carboxyethyl)-3-((S)-3-amino-3-carboxypropyl)-5-hydroxyphenyl)hexanoic Acid;
PubChem Compound 131637965
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19